1,5-bis(4-fluorophenyl)-3-hydroxy-4-tosyl-1H-pyrrol-2(5H)-one

• IUPAC Name: 1,2-bis(4-fluorophenyl)-4-hydroxy-3-(4-methylphenyl)sulfonyl-2H-pyrrol-5-one
• InChI: InChI=1S/C23H17F2NO4S/c1-14-2-12-19(13-3-14)31(29,30)22-20(15-4-6-16(24)7-5-15)26(23(28)21(22)27)18-10-8-17(25)9-11-18/h2-13,20,27H,1H3
• InChI Key: ZTEYYTUJYGMNRN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=C(C(=O)N(C2C3=CC=C(C=C3)F)C4=CC=C(C=C4)F)O
• Molecular Formula: C23H17F2NO4S
• Molecular Weight: 441.4 g/mol
• CAS No.: 1021265-20-2

Description

1,5-bis(4-fluorophenyl)-3-hydroxy-4-tosyl-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C23H17F2NO4S and its molecular weight is 441.45. The purity is usually 95%.
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Scientific Research Applications

1. Luminescent Polymer Synthesis

The compound is used in the synthesis of highly luminescent polymers. These polymers exhibit strong fluorescence and are soluble in common organic solvents like toluene and chloroform. They have significant potential in optical and electrochemical applications due to their high quantum yield and distinct optical properties (Zhang & Tieke, 2008).

2. Spin-Labeling Studies

This compound plays a role in the synthesis of ortho-fluoronitroaryl nitroxides, which are important for spin-labeling studies. These studies are crucial in understanding molecular dynamics and structures, particularly in biological systems (Hankovszky et al., 1989).

3. Antioxidant Activity Research

It contributes to the synthesis of compounds with notable antioxidant activity. This has implications in pharmaceutical research, where antioxidant properties are valuable for developing treatments for oxidative stress-related diseases (Lavanya et al., 2014).

4. Conducting Polymer Development

The compound is integral in creating conducting polymers from low oxidation potential monomers. These polymers have applications in electronics due to their stability in the electrically conducting form and low oxidation potentials (Sotzing et al., 1996).

5. Antimicrobial Agent Synthesis

This compound is involved in the synthesis of pyrazolinyl p-tolyl sulfones, which have shown promising antimicrobial activity against various microorganisms. This is significant for developing new antimicrobial agents (Bonacorso et al., 2006).